Cas no 146852-14-4 (5-methyl-1-(prop-2-en-1-yl)-1H-indole)

• Product Name: 5-methyl-1-(prop-2-en-1-yl)-1H-indole
• CAS No: 146852-14-4
• MF: C₁₂H₁₃N
• MW: 171.238322973251
• CID: 4459304
• Update Time: 2025-10-30

5-methyl-1-(prop-2-en-1-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 5-methyl-1-(2-propenyl)-
• 5-methyl-1-(prop-2-en-1-yl)-1H-indole
• 1H-Indole, 5-methyl-1-(2-propen-1-yl)-
• 5-Methyl-1-(2-propen-1-yl)-1H-indole

• Inchi： 1S/C12H13N/c1-3-7-13-8-6-11-9-10(2)4-5-12(11)13/h3-6,8-9H,1,7H2,2H3
• InChI Key： XTNHKNRVOKHAGN-UHFFFAOYSA-N
• SMILES： N1(CC=C)C2=C(C=C(C)C=C2)C=C1

Computed Properties

• Exact Mass: 171.105
• Monoisotopic Mass: 171.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4.9A^2

Experimental Properties

• Density: 0.96±0.1 g/cm3(Predicted)
• Boiling Point: 290.5±19.0 °C(Predicted)

Additional information on 5-methyl-1-(prop-2-en-1-yl)-1H-indole

5-methyl-1-(prop-2-en-1-yl)-1H-indole: A Comprehensive Overview

5-methyl-1-(prop-2-en-1-yl)-1H-indole (CAS No. 146852-14-4) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound belongs to the indole class, which is known for its diverse biological activities and potential applications in drug development. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of 5-methyl-1-(prop-2-en-1-yl)-1H-indole.

Chemical Structure and Properties

5-methyl-1-(prop-2-en-1-yl)-1H-indole is characterized by its unique molecular structure, which consists of an indole ring system substituted with a methyl group at the 5-position and a propenyl group at the 1-position. The indole ring is a fundamental building block in many natural products and synthetic compounds, contributing to its wide range of biological activities. The presence of the methyl and propenyl groups imparts specific chemical properties to the molecule, such as enhanced lipophilicity and reactivity.

The molecular formula of 5-methyl-1-(prop-2-en-1-yl)-1H-indole is C₁₂H₁₃N, with a molecular weight of approximately 179.24 g/mol. It is a colorless solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. The compound exhibits moderate stability under standard laboratory conditions but may require protection from light and moisture to maintain its integrity.

Synthesis Methods

The synthesis of 5-methyl-1-(prop-2-en-1-yl)-1H-indole has been extensively studied, with several methods reported in the literature. One common approach involves the reaction of 5-methylindole with allyl bromide in the presence of a base such as potassium carbonate or sodium hydride. This method typically yields high purity products with good yields. Another approach involves the use of transition metal-catalyzed cross-coupling reactions, such as the Heck reaction, which can provide access to a wide range of substituted indoles with high regioselectivity.

In recent years, green chemistry principles have been increasingly applied to the synthesis of organic compounds, including indoles. Researchers have explored the use of environmentally friendly solvents and catalysts to minimize waste and reduce energy consumption. For example, a study published in the Journal of Organic Chemistry demonstrated the efficient synthesis of 5-methyl-1-(prop-2-en-1-yl)-1H-indole using water as a solvent and palladium on carbon as a catalyst.

Biological Properties and Applications

The biological properties of 5-methyl-1-(prop-2-en-1-yl)-1H-indole have been extensively investigated due to its potential therapeutic applications. Indoles are known for their ability to modulate various biological processes, including neurotransmission, inflammation, and cell signaling pathways. Studies have shown that 5-methyl-1-(prop-2-en-1-yl)-1H-indole exhibits potent anti-inflammatory and neuroprotective effects.

A recent study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory properties of 5-methyl-1-(prop-2-en-1-yl)-1H-indole. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages. These findings suggest that 5-methyl-1-(prop-2-en-1-yl)-1H-indole may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 5-methyl-1-(prop-2-en-1-y l)- 〈/article〉